![molecular formula C15H23N3O2 B1487608 Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate CAS No. 1242268-13-8](/img/structure/B1487608.png)
Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate
Overview
Description
Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate , also known by its chemical formula C15H23N3O2 , is a synthetic compound. It falls within the class of benzoate derivatives and exhibits interesting pharmacological properties. The compound’s IUPAC name is methyl 5-amino-2-(2-isopropyl-1-piperazinyl)benzoate .
Synthesis Analysis
The synthesis of this compound involves several steps, including the condensation of appropriate starting materials. While I don’t have specific synthetic details, it’s essential to explore relevant literature for precise synthetic pathways .
Molecular Structure Analysis
The molecular structure of Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate consists of a benzene ring with an attached piperazine moiety. The isopropyl group contributes to its lipophilicity. The amino group and ester functionality are crucial for its biological activity. A detailed analysis of its stereochemistry and conformational preferences would be valuable .
Chemical Reactions Analysis
Understanding the reactivity of this compound is essential. Investigate its behavior under various conditions, such as acidic or basic environments, and explore potential functional group transformations. Literature reports on its reactions with other compounds can provide valuable insights .
Physical And Chemical Properties Analysis
Scientific Research Applications
Receptor Interactions and Antagonistic Properties
Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate has been implicated in the study of 5-Hydroxytryptamine1A (5-HT(1A)) receptors, which are significant in the pathophysiology and treatment of conditions like anxiety and depression. The compound has been explored for its potential as a novel, selective, silent 5-HT(1A) antagonist, with applications in treating anxiety and mood disorders. Research involving human brain in vivo occupancy of this compound demonstrated its dose-dependent occupancy and potential for high brain 5-HT(1A) receptor occupancy at doses producing minimal acute side effects, underlining its potential in clinical applications for anxiety and mood disorders (Rabiner et al., 2002).
Role in Neurotransmission Enhancement
The compound has also been studied for its role in enhancing N-methyl-d-aspartate receptor (NMDAR) mediated neurotransmission, which is a novel treatment approach for schizophrenia. Sodium benzoate, a derivative of the compound and a d-amino acid oxidase inhibitor, has shown significant improvements in a variety of symptom domains and neurocognition in patients with chronic schizophrenia. This highlights the compound's potential as a promising approach for new drug development in treating schizophrenia (Lane et al., 2013).
Metabolic Pathways and Drug Disposition
The metabolic pathways and disposition of compounds related to Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate have been a subject of study. For instance, Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, has shown extensive metabolism and fecal elimination, with the parent compound and its metabolites being major components in circulation. This detailed understanding of the metabolism and excretion of such compounds is critical for their therapeutic use and drug development (Liu et al., 2017).
Mechanism of Action
properties
IUPAC Name |
methyl 5-amino-2-(2-propan-2-ylpiperazin-1-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2/c1-10(2)14-9-17-6-7-18(14)13-5-4-11(16)8-12(13)15(19)20-3/h4-5,8,10,14,17H,6-7,9,16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTZFLRMASHDESD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CNCCN1C2=C(C=C(C=C2)N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101193245 |
Source
|
| Record name | Methyl 5-amino-2-[2-(1-methylethyl)-1-piperazinyl]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101193245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-amino-2-[2-(propan-2-yl)piperazin-1-yl]-benzoate | |
CAS RN |
1242268-13-8 |
Source
|
| Record name | Methyl 5-amino-2-[2-(1-methylethyl)-1-piperazinyl]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1242268-13-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 5-amino-2-[2-(1-methylethyl)-1-piperazinyl]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101193245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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